butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylate
Overview
Description
Butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylate, also known as BOC-8-MeO-Pip, is a chemical compound that has gained attention in scientific research due to its potential applications in the fields of medicine and biochemistry. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Mechanism of Action
Butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylatep acts as a selective antagonist for the NOP receptor. It binds to the receptor and prevents the binding of nociceptin/orphanin FQ peptide, which is the natural ligand for the receptor. This results in a decrease in the activity of the NOP receptor and a reduction in the physiological effects mediated by the receptor.
Biochemical and Physiological Effects:
butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylatep has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce stress-induced hyperthermia and the aversive effects of stress. In addition, butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylatep has been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylatep has also been shown to have analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
Butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylatep is a useful tool for the study of the NOP receptor and its role in various physiological processes. It has high selectivity and affinity for the NOP receptor, which allows for the specific modulation of the receptor's activity. However, butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylatep has limitations in terms of its solubility and stability, which can affect its use in certain experimental conditions.
Future Directions
There are several future directions for the study of butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylatep and the NOP receptor. One direction is the development of more stable and soluble analogs of butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylatep for use in experimental conditions. Another direction is the study of the role of the NOP receptor in various disease states, such as anxiety, depression, and pain. Additionally, the development of NOP receptor agonists and antagonists for therapeutic use is an area of active research.
Scientific Research Applications
Butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylatep has been extensively studied for its potential applications in scientific research. It has been shown to act as a selective antagonist for the nociceptin/orphanin FQ peptide receptor (NOP), which is involved in pain modulation and stress responses. butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylatep has also been shown to have anxiolytic and antidepressant effects in animal models. In addition, butyl 8-methyloctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylatep has been used as a tool in the study of the NOP receptor and its role in various physiological processes.
properties
IUPAC Name |
butyl 8-methyl-3,4,6,7,9,9a-hexahydro-1H-pyrazino[1,2-a]pyrazine-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25N3O2/c1-3-4-9-18-13(17)16-8-7-15-6-5-14(2)10-12(15)11-16/h12H,3-11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVWNSYMPCFFNLV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)N1CCN2CCN(CC2C1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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